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Compound of Interest

Compound Name: Propylamine

CAS No.: 68187-45-1

Cat. No.: B7768844

Get Quote

This guide provides a comprehensive technical overview of n-propylamine (C₃H₉N), a

versatile primary amine with significant applications across the pharmaceutical, agricultural,

and chemical industries. This document is intended for researchers, scientists, and drug

development professionals, offering in-depth insights into its chemical properties, synthesis,

reactivity, and safe handling protocols.

Core Identity and Physicochemical Properties
n-Propylamine, also known as propan-1-amine, is a colorless, volatile liquid characterized by a

pungent, ammonia-like odor.[1][2] Its chemical structure consists of a propyl group attached to

an amino group (-NH₂). The Chemical Abstracts Service (CAS) has assigned the number 107-

10-8 to n-propylamine.[1][2][3]

As a primary aliphatic amine, its chemistry is dominated by the lone pair of electrons on the

nitrogen atom, which imparts basicity and nucleophilicity.[1] It is miscible with water, alcohol,

and ether, a property attributed to its ability to form hydrogen bonds.[1]

Table 1: Key Physicochemical Properties of n-Propylamine
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Property Value Source(s)

CAS Number 107-10-8 [1][2][3]

Molecular Formula C₃H₉N [1][2]

Molar Mass 59.11 g/mol [1][2]

Appearance Colorless volatile liquid [2]

Odor Strong, ammonia-like [1][2]

Boiling Point 48 °C [4]

Melting Point -83 °C [2][4]

Density 0.719 g/mL at 25 °C [2][4]

Flash Point -35 °F (-37 °C)

Water Solubility Miscible [1][2]

pKa 10.6 (at 20 °C)

Base Dissociation Constant

(Kb)
4.7 × 10⁻⁴ [2]

Synthesis Methodologies
The industrial production of n-propylamine is primarily achieved through the reaction of n-

propanol with ammonia. This process is typically conducted at elevated temperatures (110-

190°C) and pressures (0.8-1.8 MPa) over a metal catalyst.[5]

Common Catalytic Systems:

Nickel-Copper-Alumina (Ni-Cu-Al₂O₃): This catalyst facilitates the initial dehydrogenation of

n-propanol to propionaldehyde. The aldehyde then reacts with ammonia to form an imine,

which is subsequently hydrogenated to yield n-propylamine.[4] Byproducts such as di-n-

propylamine and tri-n-propylamine can also be formed.[4]

Metallic Silver or Raney Nickel: These can also be used as catalysts for the reaction

between propanol, ammonia, and hydrogen.
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Lewis Acid Catalysts: An alternative route involves reacting 1-propanol with ammonium

chloride at high temperature and pressure using a Lewis acid catalyst like ferric chloride.[2]

The causality behind using a catalyst is to lower the activation energy for both the

dehydrogenation and subsequent hydrogenation steps, allowing the reaction to proceed at a

feasible rate under manageable industrial conditions. The control of reaction parameters such

as temperature, pressure, and the molar ratio of reactants (propanol:ammonia:hydrogen) is

critical to maximize the yield of the primary amine and minimize the formation of secondary and

tertiary amines.[5]
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Caption: Industrial synthesis of n-propylamine from n-propanol and ammonia.

Chemical Reactivity and Core Applications
The utility of n-propylamine stems from the reactivity of its primary amino group. It acts as a

versatile building block in organic synthesis.[1]
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Key Reactions
Basicity: As a weak base, n-propylamine readily reacts with acids to form propylammonium

salts. Its pKa of 10.6 indicates it is a stronger base than ammonia.

Nucleophilic Substitution: The lone pair on the nitrogen atom makes it a potent nucleophile,

readily participating in alkylation and acylation reactions to form secondary/tertiary amines

and amides, respectively.

Reaction with Nitrous Acid: A characteristic reaction of primary amines, n-propylamine
reacts with nitrous acid (HNO₂) to form propan-1-ol, liberating nitrogen gas.[6][7] This

reaction is often used to distinguish primary amines from secondary and tertiary amines.[6]

Formation of Imines: It undergoes condensation reactions with aldehydes and ketones to

form imines (Schiff bases), which are important intermediates in various synthetic pathways.

Reaction Products

n-Propylamine

Propylammonium Salt+ Acid (H⁺X⁻)

N-Propyl Amide+ Acyl Halide/
Anhydride

Secondary Amine+ Alkyl Halide (R-X)

Propan-1-ol + N₂

+ Nitrous Acid (HNO₂)

Imine (Schiff Base)

+ Aldehyde/Ketone

Click to download full resolution via product page

Caption: Key reaction pathways of n-propylamine in organic synthesis.
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Applications in Research and Industry
n-Propylamine is a crucial intermediate in the synthesis of a wide array of commercial

products.

Pharmaceuticals: It serves as a foundational building block for various active pharmaceutical

ingredients (APIs).[1][8][9][10] Its derivatives are found in local anesthetics, antihistamines,

and anticonvulsants.[9][11] The hydrochloride salt of n-propylamine (CAS 556-53-6) is a

particularly important pharmaceutical intermediate.[8]

Agrochemicals: The agricultural industry utilizes n-propylamine in the manufacturing of

pesticides and herbicides, such as the fungicide Profluralin.[9]

Corrosion Inhibitors: It is used as a corrosion inhibitor for metals, particularly in petroleum

additives and boiler water treatment.[9]

Chemical Synthesis: It is employed as a reagent and solvent in organic synthesis and as an

intermediate for rubber chemicals, dyestuffs, and textile and leather finishing resins.[4][9]

Nanomaterials: In materials science, propylamine groups have been used in the synthesis

and functionalization of nanoparticles for applications like drug delivery.[10][11]

Analytical Characterization Protocols
Accurate identification and quantification of n-propylamine are essential for quality control and

research. Standard analytical techniques include spectroscopy and chromatography.

Infrared (IR) Spectroscopy: The IR spectrum of n-propylamine exhibits characteristic

absorption bands. The 'twin peaks' between 3500 and 3300 cm⁻¹ are indicative of N-H bond

stretching in a primary amine.[12] N-H deformation vibrations appear around 1650-1580

cm⁻¹, and C-N stretching is observed in the 1220-1020 cm⁻¹ region.[12] The region from

~1500 to 400 cm⁻¹ serves as a unique "fingerprint" for the molecule.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are used for

structural elucidation. The ¹H NMR spectrum provides information on the different proton

environments in the propyl chain and the amino group.[13]
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Gas Chromatography (GC): GC is a common method for separating and quantifying n-

propylamine in mixtures, often coupled with a mass spectrometer (GC-MS) for definitive

identification or a flame ionization detector (FID).[14] Ion chromatography is also a validated

method for determining its concentration in workplace air.[15][16]

Table 2: Summary of Spectroscopic Data for n-Propylamine

Technique Key Features Wavenumber/Shift Source(s)

IR Spectroscopy
N-H Stretch (primary

amine)

~3500-3300 cm⁻¹

(twin peaks)
[12]

N-H Bend ~1650-1580 cm⁻¹ [12]

C-N Stretch ~1220-1020 cm⁻¹ [12]

¹³C NMR C1 (attached to N) ~49 ppm [17]

Mass Spectrometry Molecular Ion (M+) m/z 59 [18]

Safety, Handling, and Storage
n-Propylamine is a hazardous substance that requires strict safety protocols. It is highly

flammable, corrosive, and toxic.[19][20][21]

Health Hazards
Inhalation: The vapor is a severe respiratory tract irritant and can cause coughing, sore

throat, shortness of breath, and potentially fatal lung edema.[19][21] A harmful concentration

of vapor can be reached very quickly at room temperature.[21]

Skin Contact: The substance can be absorbed through the skin and is highly corrosive,

causing redness, pain, burns, and blisters.[19][21]

Eye Contact: Causes severe eye irritation, pain, and can lead to blurred vision or permanent

damage.[19][21]

Ingestion: Corrosive on ingestion, causing a burning sensation in the mouth and throat.[19]

[21]
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Fire and Explosion Hazards
n-Propylamine is a highly flammable liquid with a low flash point.[4][19][21] Its vapors are

heavier than air and can travel along the ground to a distant ignition source, causing a

flashback.[1][19] Vapor/air mixtures are explosive.[19][21]

Firefighting: Use powder, alcohol-resistant foam, or carbon dioxide. Water spray can be used to

cool containers.[19][21]

Recommended Handling and Storage Protocol
Adherence to a strict protocol is mandatory when working with n-propylamine.

Step-by-Step Handling Protocol:

Engineering Controls: Always handle n-propylamine inside a certified chemical fume hood

to avoid inhalation of vapors.[20] Ensure the workspace is well-ventilated and equipped with

explosion-proof electrical equipment.[19][22]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, protective clothing, and a face shield or safety goggles in combination with

respiratory protection.[19][21]

Preventing Ignition: Keep away from all sources of ignition, including open flames, sparks,

and hot surfaces.[20][22] Use non-sparking tools and take precautionary measures against

static discharge.[20][22]

Transfer and Dispensing: Use a closed system for transferring the liquid. Do not use

compressed air for filling or discharging containers.[19][21]

Emergency Preparedness: Ensure an emergency eyewash station and safety shower are

immediately accessible. Have appropriate spill containment materials (e.g., sand, inert

absorbent) readily available.[19]

Storage:

Store in a cool, dry, well-ventilated, fireproof area.[4][19][21]
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Keep containers tightly sealed to prevent exposure to air and moisture.[20][23]

Store separately from incompatible materials such as strong acids, oxidizing agents, and

halogenated hydrocarbons.[4][19]
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Preparation Phase

Active Handling Phase

Post-Handling Phase

START:
Handling n-Propylamine

Don Appropriate PPE:
- Chemical Gloves

- Protective Clothing
- Face Shield/Goggles

- Respirator

Verify Engineering Controls:
- Fume Hood ON

- Ventilation Active
- Eyewash/Shower Accessible

Eliminate Ignition Sources:
- No Flames/Sparks

- Use Non-Sparking Tools
- Ground Equipment

Transfer Chemical:
- Use Closed System

- Avoid Inhalation & Contact

Store Securely:
- Tightly Closed Container
- Cool, Dry, Ventilated Area
- Away from Incompatibles

Decontaminate & Clean:
- Clean Work Area

- Dispose of Waste Properly
- Wash Hands Thoroughly

END

Click to download full resolution via product page

Caption: A self-validating workflow for the safe handling of n-propylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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